Cas no 89819-85-2 (Silanamine, N-(diethenylmethylsilyl)-1,1-diethenyl-1-methyl-)

Silanamine, N-(diethenylmethylsilyl)-1,1-diethenyl-1-methyl- structure
89819-85-2 structure
Product Name:Silanamine, N-(diethenylmethylsilyl)-1,1-diethenyl-1-methyl-
CAS No:89819-85-2
MF:C10H19NSi2
MW:209.435564279556
CID:588095
PubChem ID:22355459
Update Time:2025-04-19

Silanamine, N-(diethenylmethylsilyl)-1,1-diethenyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Silanamine, N-(diethenylmethylsilyl)-1,1-diethenyl-1-methyl-
    • [[[bis(ethenyl)-methylsilyl]amino]-ethenyl-methylsilyl]ethene
    • SCHEMBL9237902
    • N-[Diethenyl(methyl)silyl]-1,1-diethenyl-1-methylsilanamine
    • 89819-85-2
    • DTXSID50625186
    • Inchi: 1S/C10H19NSi2/c1-7-12(5,8-2)11-13(6,9-3)10-4/h7-11H,1-4H2,5-6H3
    • InChI Key: NCLNPSIKIBQDBM-UHFFFAOYSA-N
    • SMILES: [Si](C=C)(C=C)(C)N[Si](C=C)(C=C)C

Computed Properties

  • Exact Mass: 209.10560268g/mol
  • Monoisotopic Mass: 209.10560268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.01830
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